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Executive Summary: The Diazabicyclooctane (DBO)
Paradigm

Avibactam sodium hydrate represents a structural departure from legacy beta-lactamase
inhibitors (BLISs) like clavulanate or tazobactam. As a diazabicyclooctane (DBO) non-beta-
lactam inhibitor, it does not rely on a beta-lactam ring to act as a "suicide substrate.” Instead, it
employs a reversible covalent mechanism that allows for the inhibition of enzymes without
being hydrolyzed itself.

This guide details the in-vitro spectrum, mechanistic causality, and rigorous experimental
protocols for evaluating Avibactam sodium hydrate in combination with partner
cephalosporins (Ceftazidime) and monobactams (Aztreonam).

Critical Preparation Note: The "Hydrate" Factor

Researchers often overlook the stoichiometry of the raw material. Avibactam sodium hydrate
(C7H10N306S-Na-H20) has a molecular weight of approximately 305.24 g/mol , whereas the
anhydrous sodium salt is 287.23 g/mol .
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e Protocol Impact: When preparing stock solutions for MIC testing, you must correct for the
water and sodium content to ensure the final concentration reflects the active moiety
(Avibactam free acid). Failure to apply this correction factor will result in under-dosing the
inhibitor, leading to artificially elevated MIC values.

Mechanistic Foundation: Reversible Acylation

Unlike first-generation inhibitors that are permanently inactivated after binding, Avibactam
functions through a reversible cycle. This "recycling" capability is what grants it extended
potency against Class A (KPC, ESBLS), Class C (AmpC), and specific Class D (OXA-48)
enzymes.

Mechanism of Action[1][2]

e Entry: Avibactam enters the periplasm via OmpF/OmpC porins.

e Acylation: The nucleophilic serine of the beta-lactamase attacks the amide carbonyl of
Avibactam, opening the DBO ring.

e Inhibition: This forms a stable carbamoyl-enzyme complex, preventing the enzyme from
hydrolyzing the partner antibiotic.

e Recyclization (Deacylation): Unlike beta-lactams, the Avibactam ring can reform and release
intact, ready to inhibit another enzyme molecule.
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Figure 1: The reversible acylation cycle of Avibactam, contrasting with the irreversible suicide
inhibition of legacy BLlIs.
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In-Vitro Spectrum of Activity[1][3][4][5][6]

The utility of Avibactam is defined by its partner. It has no intrinsic antibacterial activity at
clinically relevant concentrations; its sole role is to protect the partner beta-lactam.

The Activity Matrix

The following table summarizes the spectrum when Avibactam is combined with Ceftazidime
(CZA) versus Aztreonam (ATM-AVI).

L Aztreonam-
Target Pathogen / Ceftazidime- .
Enzyme Class . Avibactam (ATM-
Enzyme Avibactam (CZA)
AVI)
ESBL Producers High Activity (MIC < ) o
A High Activity
(TEM, SHV, CTX-M) 8/4)
KPC Producers (K. ) o ) o
) A High Activity High Activity
pneumoniae)
AmpC Producers
(Enterobacter, C High Activity High Activity
Citrobacter)
OXA-48 Producers (K. ] o ] o
) D High Activity High Activity
pneumoniae)
MBL Producers (NDM, B Resistant (No High Activity
VIM, IMP) Inhibition) (Synergistic)
Pseudomonas Variable (Active vs ]
. - Variable
aeruginosa (MDR) AmpC/OprD mutants)
Acinetobacter _ .
D (OXA-23/24) Resistant Resistant

baumannii

The Metallo-Beta-Lactamase (MBL) Solution

Ceftazidime-Avibactam (CZA) is the gold standard for KPC and OXA-48, but it fails against
MBLs (Class B) because Avibactam cannot bind the zinc-active site.
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Aztreonam-Avibactam (ATM-AVI) is the strategic workaround:

o Causality: Aztreonam is intrinsically stable to hydrolysis by MBLs. However, MBL-producing
strains almost always co-produce ESBLs, AmpC, or KPC enzymes, which do hydrolyze
Aztreonam.

e Solution: Avibactam inhibits the co-produced Serine Beta-Lactamases (ESBL/AmpC/KPC),
leaving Aztreonam free to survive the MBLSs.

Experimental Protocols: Validated Workflows

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), follow
these CLSI-aligned protocols.

Stock Solution Preparation[7]

o Calculate Potency: Use the Certificate of Analysis (CoA) to determine the potency (

) of the Avibactam free acid.

o Note: If potency is not provided, derive it from the molecular weight ratio of Free Acid
(265.24) to Sodium Hydrate (~305.24).

o Solvent: Dissolve Avibactam Sodium Hydrate in sterile distilled water or Phosphate
Buffered Saline (PBS). Solubility is >10 mg/mL.[1]

o Storage: Aliquot and store at -80°C. Stable for 6 months. Do not refreeze.

Broth Microdilution (BMD) - Fixed Concentration Method

The CLSI M100 standard mandates testing Ceftazidime with a fixed concentration of
Avibactam, not a fixed ratio.

e Avibactam Concentration: Fixed at 4 ug/mL in all wells.
o Ceftazidime Concentration: Doubling dilutions (e.g., 0.03 to 128 ug/mL).

Workflow:
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e Prepare 2x Mueller-Hinton Broth (MHB) containing 8 pg/mL Avibactam.

o Prepare 2x Ceftazidime dilution series.

e Combine 50 pL of 2x MHB+AVvi with 50 uL of 2x Ceftazidime in the 96-well plate.
o Result: Final Avibactam = 4 pug/mL; Final Ceftazidime = 1x series.

e Inoculate with 5x10"5 CFU/mL bacterial suspension.

e Incubate 16-20h at 35°C.

Synergy Testing for MBLs (Disk Approximation)

For labs without access to pure Aztreonam-Avibactam powder, use this screening method:
 Inoculate an MHA plate with the MBL-producing isolate (e.g., NDM-1).

e Place a Ceftazidime-Avibactam (CZA) disk and an Aztreonam (ATM) disk 20 mm apart
(center-to-center).

e Interpretation: A "ghost zone" or distortion of the Aztreonam inhibition zone towards the CZA
disk indicates synergy. The Avibactam diffusing from the CZA disk protects the Aztreonam.
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Figure 2: Decision workflow for selecting the appropriate Avibactam combination based on
carbapenemase classification.

Resistance Considerations

While Avibactam is potent, resistance is an emerging reality in drug development.

o KPC-3 Mutations: Specific mutations in the KPC omega-loop (e.g., D179Y) enhance the
enzyme's affinity for Ceftazidime while reducing Avibactam binding. These strains test
Resistant to CZA but often regain susceptibility to Meropenem.

e Permeability: In P. aeruginosa, loss of OprD combined with upregulated efflux (MexAB-
OprM) can raise MICs above the breakpoint (=16/4 ug/mL) even in the presence of
Avibactam.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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